Recent advances in the synthesis of nitroolefin compounds
Organic & Biomolecular Chemistry Pub Date: 2014-05-21 DOI: 10.1039/C4OB00573B
Abstract
Development of methodology for the preparation of nitroolefins is of significant interest to organic chemists. Recently, numerous useful methods have been developed, mainly including direct nitration of olefinic C–H bonds, nitro-decarboxylation of aromatic α,β-unsaturated carboxylic acids, ipso-nitration of vinylboronic acids and multidehydrogenative cross-coupling reaction of (hetero)arenes with nitroethane. This review will focus on recent achievements in nitroolefin synthesis and the mechanisms of the reactions are also discussed.

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